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Compound of Interest

Compound Name: Diacetone-D-glucose

Cat. No.: B7782896

An in-depth guide to the click chemistry applications of 3-azido-3-deoxy-diacetone-D-glucose,
designed for researchers and drug development professionals. This document provides
detailed protocols, quantitative data summaries, and workflow visualizations to facilitate the use
of this versatile chemical building block.

Introduction

3-azido-3-deoxy-1,2:5,6-di-O-isopropylidene-a-D-glucofuranose, a derivative of D-glucose, is a
valuable precursor for glycobiology and medicinal chemistry.[1][2] Its key feature is the
presence of an azide group at the C-3 position, which serves as a chemical handle for “click"
reactions. The diacetone protection of the hydroxyl groups at positions 1, 2, 5, and 6 provides
stability and solubility in organic solvents, allowing for straightforward chemical modifications.[2]

[3]

The azide group enables highly efficient and specific conjugation to alkyne-containing
molecules via Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) or Strain-Promoted
Azide-Alkyne Cycloaddition (SPAAC).[4][5] These reactions are central to click chemistry, a
concept that emphasizes modularity, high yields, and biocompatibility.[6] This allows for the
facile construction of complex glycoconjugates, drug delivery systems, and imaging probes.[7]

[8]

Synthesis of 3-azido-3-deoxy-diacetone-D-glucose
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The target compound is synthesized from the commercially available 1,2:5,6-di-O-
isopropylidene-a-D-glucofuranose (diacetone-D-glucose). The synthesis involves a two-step

process: activation of the C-3 hydroxyl group, followed by nucleophilic substitution with an
azide source.[9]
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Synthesis Workflow

Start: Diacetone-D-glucose
(1,2:5,6-di-O-isopropylidene-a-D-glucofuranose)

sCl or Tf20,
Pyridine

Step 1: Activation of C3-OH
(e.g., Tosylation or Triflation)

Intermediate:
3-O-Leaving Group

Step 2: Nucleophilic Substitution
(with Sodium Azide, NaN3)

Purification
(Column Chromatography)

Product: 3-azido-3-deoxy-diacetone-D-glucose
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BENGHE

Click Chemistry Applications Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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